Cas no 148720-11-0 (4-(2-Mercapto-4,5-dihydro-1H-imidazol-1-yl)benzoic acid)

4-(2-Mercapto-4,5-dihydro-1H-imidazol-1-yl)benzoic acid structure
148720-11-0 structure
Product name:4-(2-Mercapto-4,5-dihydro-1H-imidazol-1-yl)benzoic acid
CAS No:148720-11-0
MF:C10H10N2O2S
MW:222.263600826263
MDL:MFCD00664192
CID:3142908
PubChem ID:2763502

4-(2-Mercapto-4,5-dihydro-1H-imidazol-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(2-Mercapto-4,5-dihydro-1H-imidazol-1-yl)benzoic acid
    • 4-(2-SULFANYL-4,5-DIHYDRO-1H-IMIDAZOL-1-YL)BENZENECARBOXYLIC ACID
    • 148720-11-0
    • 4-(2-Sulfanyl-4,5-dihydro-1H-imidazol-1-yl)-benzenecarboxylic acid
    • 4-(2-sulfanyl-4,5-dihydro-1H-imidazol-1-yl)benzoic acid
    • MFCD00664192
    • 4-(2-Sulfanyl-4,5-dihydro-1H-imidazol-1-yl) benzene carboxylic acid
    • 4-(2-Mercapto-4,5-dihydro-1H-imidazol-1-yl)benzoicacid
    • 1J-934
    • 4-(2-sulfanylideneimidazolidin-1-yl)benzoic Acid
    • DTXSID90376988
    • AKOS005069841
    • MDL： MFCD00664192
    • Inchi： InChI=1S/C10H10N2O2S/c13-9(14)7-1-3-8(4-2-7)12-6-5-11-10(12)15/h1-4H,5-6H2,(H,11,15)(H,13,14)
    • InChI Key： KGCOQHIOPCCJDZ-UHFFFAOYSA-N
    • SMILES： O=C(C1=CC=C(N2CCN=C2S)C=C1)O

Computed Properties

  • Exact Mass: 222.04629874Da
  • Monoisotopic Mass: 222.04629874Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 84.7Ų

Experimental Properties

  • Melting Point: 260-270°C

4-(2-Mercapto-4,5-dihydro-1H-imidazol-1-yl)benzoic acid Security Information

  • Hazard Category Code： 36
  • Safety Instruction： 26
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT
  • Storage Condition：(BD555815)

4-(2-Mercapto-4,5-dihydro-1H-imidazol-1-yl)benzoic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
abcr
AB157741-500mg
4-(2-Sulfanyl-4,5-dihydro-1H-imidazol-1-yl)benzenecarboxylic acid; .
 148720-11-0
500mg
 €165.50 2025-02-15
A2B Chem LLC
AI71167-10mg
4-(2-Mercapto-4,5-dihydro-1H-imidazol-1-yl)benzoic acid
 148720-11-0 >95%
10mg
 $240.00 2024-04-20
A2B Chem LLC
AI71167-5g
4-(2-Mercapto-4,5-dihydro-1H-imidazol-1-yl)benzoic acid
 148720-11-0 >95%
5g
 $683.00 2024-04-20
A2B Chem LLC
AI71167-5mg
4-(2-Mercapto-4,5-dihydro-1H-imidazol-1-yl)benzoic acid
 148720-11-0 >95%
5mg
 $214.00 2024-04-20
abcr
AB157741-500 mg
4-(2-Sulfanyl-4,5-dihydro-1H-imidazol-1-yl)benzenecarboxylic acid; .
 148720-11-0
500 mg
 €165.50 2023-07-20
abcr
AB157741-20 g
4-(2-Sulfanyl-4,5-dihydro-1H-imidazol-1-yl)benzenecarboxylic acid; .
 148720-11-0
20 g
 €1,921.50 2023-07-20
abcr
AB157741-5 g
4-(2-Sulfanyl-4,5-dihydro-1H-imidazol-1-yl)benzenecarboxylic acid; .
 148720-11-0
5 g
 €637.30 2023-07-20
abcr
AB157741-10 g
4-(2-Sulfanyl-4,5-dihydro-1H-imidazol-1-yl)benzenecarboxylic acid; .
 148720-11-0
10 g
 €1,032.90 2023-07-20
abcr
AB157741-20g
4-(2-Sulfanyl-4,5-dihydro-1H-imidazol-1-yl)benzenecarboxylic acid; .
 148720-11-0
20g
 €1921.50 2024-04-19
abcr
AB157741-1g
4-(2-Sulfanyl-4,5-dihydro-1H-imidazol-1-yl)benzenecarboxylic acid; .
 148720-11-0
1g
 €240.40 2025-02-15

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Amadis Chemical Company Limited
(CAS:148720-11-0)4-(2-Mercapto-4,5-dihydro-1H-imidazol-1-yl)benzoic acid
A910967
Purity:99%/99%
Quantity:5g/10g
Price ($):378.0/612.0